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Compound of Interest

Compound Name: 1'-Hydroxy bufuralol

Cat. No.: B194460

For Researchers, Scientists, and Drug Development Professionals

Introduction

1'-Hydroxy bufuralol is the principal metabolite of bufuralol, a non-selective 3-adrenoceptor
antagonist. The formation of 1'-Hydroxy bufuralol is almost exclusively catalyzed by the
polymorphic cytochrome P450 enzyme CYP2D6. Consequently, the measurement of 1'-
Hydroxy bufuralol levels after administration of bufuralol is a widely used and reliable in vivo
and in vitro method to phenotype individuals for their CYP2D6 metabolic capacity. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, metabolic pathways, and analytical methodologies related to 1'-Hydroxy bufuralol.

Chemical Structure and Identification

1'-Hydroxy bufuralol is a hydroxylated derivative of bufuralol, with the hydroxyl group
introduced at the 1'-position of the ethyl group attached to the benzofuran ring system.
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Identifier

Value

Formal Name

02-[[(1,1-dimethylethyl)amino]methyl]-a’-methyl-
2,7-benzofurandimethanol[1]

CAS Number

57704-16-2[1]

Molecular Formula

C16H23NO3[1]

Formula Weight

277.4 g/mol [1]

SMILES

CC(0)C1=C(OC(C(O)CNC(C)
(C)C)=C2)C2=CC=C1[1]

InChl Key

GTYMTYBCXVOBBB-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of 1'-Hydroxy bufuralol are crucial for understanding its

absorption, distribution, metabolism, and excretion (ADME) profile.
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Property Value Source
Physical Form Solid --INVALID-LINK--
Melting Point 41-49 °C --INVALID-LINK--
pKa (predicted) 13.58 + 0.20 --INVALID-LINK--
Soluble in Chloroform, Slightly
- _ --INVALID-LINK--, --INVALID-
Solubility soluble in Methanol and

DMSO

LINK--

logP (predicted)

While a specific predicted logP
value for 1'-Hydroxy bufuralol
is not readily available in the
searched literature, various
computational methods can be
employed for its estimation.
These methods, such as those
based on atomic contributions
or fragment-based
approaches, are valuable tools
in drug discovery for predicting

the lipophilicity of molecules.

Metabolic Pathway

The primary metabolic pathway for the formation of 1'-Hydroxy bufuralol is the hydroxylation

of bufuralol. This reaction is predominantly mediated by the cytochrome P450 (CYP) enzyme

system in the liver.
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CYP2D6 (Major)

Hydroxylation
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Metabolic conversion of Bufuralol to 1'-Hydroxy bufuralol.

While CYP2D6 is the major enzyme responsible for this biotransformation, other isoforms,
including CYP2C19 and CYP1A2, have been shown to contribute to a lesser extent,
particularly at higher substrate concentrations. The formation of other minor metabolites, such
as 4-hydroxybufuralol and 6-hydroxybufuralol, has also been reported and is primarily
catalyzed by CYP1A2.

Experimental Protocols

The quantification of 1'-Hydroxy bufuralol is a key procedure in clinical and research settings
for CYP2D6 phenotyping. High-performance liquid chromatography (HPLC) and liquid
chromatography-tandem mass spectrometry (LC-MS/MS) are the most common analytical
techniques employed.
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General Workflow for Quantification of 1'-Hydroxy
bufuralol
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General experimental workflow for 1'-Hydroxy bufuralol analysis.

1. Sample Preparation (Protein Precipitation)
+ Objective: To remove proteins from the biological matrix that can interfere with the analysis.
e Protocol:

o To a known volume of the biological sample (e.g., 100 pL of plasma or microsomal
incubation), add a precipitating agent such as ice-cold acetonitrile or perchloric acid.

o Vortex the mixture thoroughly to ensure complete protein precipitation.
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o Centrifuge the samples at high speed (e.g., 10,000 x g for 10 minutes) to pellet the
precipitated proteins.

o Carefully collect the supernatant for analysis.
2. HPLC Method

o Objective: To separate 1'-Hydroxy bufuralol from the parent drug and other potential
metabolites.

o Typical Conditions:
o Column: Reversed-phase C18 column.

o Mobile Phase: A mixture of an aqueous buffer (e.g., water with 0.1% formic acid or
perchloric acid) and an organic solvent (e.g., acetonitrile). The composition can be
isocratic or a gradient.

o Flow Rate: Typically in the range of 0.2-1.0 mL/min.
o Detection:
= Fluorescence: Excitation at ~252 nm and emission at ~302 nm.

» MS/MS: Electrospray ionization (ESI) in positive ion mode is commonly used. The
specific mass transitions for 1'-Hydroxy bufuralol would be monitored.

3. Quantification
o Objective: To determine the concentration of 1'-Hydroxy bufuralol in the sample.
e Protocol:

o Prepare a series of calibration standards with known concentrations of 1'-Hydroxy
bufuralol in the same biological matrix.

o Analyze the standards and the unknown samples using the developed HPLC or LC-
MS/MS method.
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o Construct a calibration curve by plotting the peak area (or peak area ratio to an internal
standard) against the concentration of the standards.

o Determine the concentration of 1'-Hydroxy bufuralol in the unknown samples by
interpolating their peak areas from the calibration curve.

Synthesis and Purification

While 1'-Hydroxy bufuralol is primarily obtained as a metabolite, its chemical synthesis can
be achieved for use as an analytical standard. The general approach involves the oxidation of
bufuralol.

e Synthesis: A common method involves the use of a suitable oxidizing agent to introduce a
hydroxyl group at the 1'-position of bufuralol. The specific reaction conditions, including the
choice of oxidant, solvent, and temperature, would need to be optimized to achieve a good
yield and selectivity.

« Purification: Following the synthesis, the crude product would require purification to isolate
1'-Hydroxy bufuralol from unreacted starting material and any byproducts. Techniques such
as preparative HPLC or column chromatography are typically employed for this purpose. The
purity of the final product should be confirmed using analytical techniques like HPLC, mass
spectrometry, and NMR.

Signaling Pathway Involvement

Currently, there is no direct evidence to suggest that 1'-Hydroxy bufuralol is an active
modulator of specific signaling pathways. Its primary significance lies in its role as a biomarker
for CYP2D6 activity. The parent compound, bufuralol, exerts its pharmacological effects by
acting as a [3-adrenoceptor antagonist, thereby inhibiting the signaling pathways associated
with these receptors. The metabolism to 1'-Hydroxy bufuralol is a detoxification and
elimination pathway.

Conclusion

1'-Hydroxy bufuralol is a critical molecule in the fields of drug metabolism and
pharmacogenetics. Its chemical structure and properties have been well-characterized, and
robust analytical methods for its quantification are established. A thorough understanding of its
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formation and properties is essential for researchers and clinicians involved in drug
development and personalized medicine, particularly for drugs metabolized by CYP2D6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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